Cas no 949646-34-8 (2-chloro-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide)

• Product Name: 2-chloro-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide
• CAS No: 949646-34-8
• MF: C₁₆H₁₅ClFN₃O₄S
• MW: 399.82440495491
• CID: 6349735
• PubChem ID: 18274136
• Update Time: 2025-11-01

2-chloro-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26611121
• 949646-34-8
• Z29609499
• AKOS001428192
• 2-chloro-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide

• Inchi： 1S/C16H15ClFN3O4S/c17-15-12(2-1-5-19-15)16(22)20-11-3-4-13(18)14(10-11)26(23,24)21-6-8-25-9-7-21/h1-5,10H,6-9H2,(H,20,22)
• InChI Key： ABWRDVOVOQMIFG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1=CC=C(C(=C1)S(N1CCOCC1)(=O)=O)F)=O

Computed Properties

• Exact Mass: 399.0455830g/mol
• Monoisotopic Mass: 399.0455830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide

Introduction to 2-chloro-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide (CAS No. 949646-34-8)

2-chloro-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 949646-34-8, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including a chloro substituent, a fluoro atom, and a morpholine-4-sulfonyl moiety, which collectively contribute to its potential biological activity.

The compound's pyridine core is a common scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of the chloro group at the 2-position of the pyridine ring enhances its reactivity, making it a versatile intermediate in synthetic chemistry. Additionally, the fluoro atom at the 4-position of the phenyl ring introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties.

The morpholine-4-sulfonyl group is particularly noteworthy, as morpholine derivatives are widely recognized for their biological activity across various therapeutic areas. This moiety not only contributes to the compound's solubility and stability but also plays a crucial role in its interactions with biological targets. The sulfonamide linkage further enhances the compound's potential as a pharmacophore by providing a hydrogen bond acceptor site, which is critical for binding to biological macromolecules.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to improve metabolic stability and binding affinity. The fluorine atom in this compound's structure is strategically positioned to influence both electronic and steric properties, making it an attractive candidate for further optimization. Studies have shown that fluorinated aromatic compounds often exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation, which are key factors in drug development.

The synthesis of 2-chloro-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of a halogenated pyridine derivative, followed by functionalization with a fluoro-substituted phenyl group. The introduction of the morpholine-4-sulfonyl moiety is achieved through nucleophilic substitution or other suitable coupling reactions. Each step must be meticulously controlled to avoid side reactions and ensure the desired product architecture.

The compound's potential applications in pharmaceuticals are vast, particularly in the treatment of neurological disorders, infectious diseases, and cancer. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against various enzymes and receptors involved in these diseases. For instance, the morpholine-4-sulfonyl group has been shown to interact with targets such as kinases and proteases, which are often implicated in disease pathogenesis.

The use of computational methods has also played a significant role in understanding the properties of 2-chloro-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These studies provide valuable insights into its binding affinity, selectivity, and potential side effects, which are critical factors in drug development.

In conclusion, 2-chloro-N-[4-fluoro-3-(morpholine-4-sulfonyl)phenyl]pyridine-3-carboxamide (CAS No. 949646-34-8) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.